Cas no 1072855-77-6 (1-Butyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid)
1072855-77-6 structure
Product Name:1-Butyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
CAS No:1072855-77-6
MF:C10H13NO3
MW:195.215122938156
CID:2111763
Update Time:2023-08-04
1-Butyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-butyl-1,2-dihydro-2-oxo-4-Pyridinecarboxylic acid
- XRVDWABZPGRZNZ-UHFFFAOYSA-N
- 1-butyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
- 1-Butyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
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- Inchi: 1S/C10H13NO3/c1-2-3-5-11-6-4-8(10(13)14)7-9(11)12/h4,6-7H,2-3,5H2,1H3,(H,13,14)
- InChI Key: XRVDWABZPGRZNZ-UHFFFAOYSA-N
- SMILES: O=C1C=C(C(=O)O)C=CN1CCCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 305
- Topological Polar Surface Area: 57.6
1-Butyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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